1-Cyano-2-hydroxy-3-butene
1-Cyano-2-hydroxy-3-butene
1-Cyano-2-hydroxy-3-butene, also known as crambene or 1-cyano-3-buten-2-ol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1-Cyano-2-hydroxy-3-butene is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 1-cyano-2-hydroxy-3-butene is primarily located in the cytoplasm.
Brand Name:
Vulcanchem
CAS No.:
27451-36-1
VCID:
VC0031337
InChI:
InChI=1S/C5H7NO/c1-2-5(7)3-4-6/h2,5,7H,1,3H2
SMILES:
C=CC(CC#N)O
Molecular Formula:
C5-H7-N-O
Molecular Weight:
97.12 g/mol
1-Cyano-2-hydroxy-3-butene
CAS No.: 27451-36-1
Reference Standards
VCID: VC0031337
Molecular Formula: C5-H7-N-O
Molecular Weight: 97.12 g/mol
CAS No. | 27451-36-1 |
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Product Name | 1-Cyano-2-hydroxy-3-butene |
Molecular Formula | C5-H7-N-O |
Molecular Weight | 97.12 g/mol |
IUPAC Name | 3-hydroxypent-4-enenitrile |
Standard InChI | InChI=1S/C5H7NO/c1-2-5(7)3-4-6/h2,5,7H,1,3H2 |
Standard InChIKey | PBCLOVRWBLGJQA-UHFFFAOYSA-N |
SMILES | C=CC(CC#N)O |
Canonical SMILES | C=CC(CC#N)O |
Appearance | Brown liquidPurity:95%(GCMS) |
Description | 1-Cyano-2-hydroxy-3-butene, also known as crambene or 1-cyano-3-buten-2-ol, belongs to the class of organic compounds known as secondary alcohols. Secondary alcohols are compounds containing a secondary alcohol functional group, with the general structure HOC(R)(R') (R, R'=alkyl, aryl). 1-Cyano-2-hydroxy-3-butene is soluble (in water) and a very weakly acidic compound (based on its pKa). Within the cell, 1-cyano-2-hydroxy-3-butene is primarily located in the cytoplasm. |
Synonyms | 1-cyano-2-hydroxy-3-butene crambene |
PubChem Compound | 91586 |
Last Modified | Nov 11 2021 |
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